Cas no 26955-63-5 (Phosphoric acid, methylbis(1-methylethyl) ester)

• Product Name: Phosphoric acid, methylbis(1-methylethyl) ester
• CAS No: 26955-63-5
• MF: C₇H₁₇O₄P
• MW: 196.181243658066
• CID: 275404
• PubChem ID: 3015341
• Update Time: 2025-04-19

Phosphoric acid, methylbis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, methylbis(1-methylethyl) ester
• methyl dipropan-2-yl phosphate
• Methyl bis(1-methylethyl) phosphate
• Phosphoric acid, methyl bis(1-methylethyl) ester
• SCHEMBL3820524
• DTXSID20181441
• methyl diisopropyl phosphate
• 26955-63-5

• Inchi： 1S/C7H17O4P/c1-6(2)10-12(8,9-5)11-7(3)4/h6-7H,1-5H3
• InChI Key： FKOZQALYXWKSAF-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 196.08651
• Monoisotopic Mass: 196.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 206.5°Cat760mmHg
• Flash Point: 92.9°C
• Refractive Index: 1.409
• PSA: 44.76
• LogP: 2.59090